Cas no 13244-35-4 (2-Chloro-4-(methylsulfonyl)aniline)

• Product Name: 2-Chloro-4-(methylsulfonyl)aniline
• CAS No: 13244-35-4
• MF: C₇H₈ClNO₂S
• MW: 205.661919593811
• MDL: MFCD00152349
• CID: 150554
• PubChem ID: 25801
• Update Time: 2025-04-19

2-Chloro-4-(methylsulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(methylsulfonyl)aniline
• 2-chloro-4-(methylsulfonyl)Benzenamine
• 2-Chloro-4-methylsulfonylaniline
• Benzenamine,2-chloro-4-(methylsulfonyl)-
• 2-CHLORO-4-(METHYLSULFONYL)-ANILINE
• TIMTEC-BB SBB003494
• 2-chloro-4-mesylaniline
• 2-CHLORO-4-METHYLSULPHONYLANILINE
• 2-chloro-4-(methylsulfonyl)-anilin
• 4-amino-3-chlorophenylmethylsulfone
• 4-amino-3-chlorofenylomethylosulfon
• 4-amino-3-chlorophenylmethylsulphone
• 2-chloro-4-(methylsulfony)benzenamine
• LABOTEST-BB LT00441295
• 2-chlor-4-methylsulfonylanilin
• MFCD00152349
• SCHEMBL303829
• FT-0676487
• 2-chloro-4-(methanesulfonyl)aniline
• 2-chloro-4-methylsulfonyl aniline
• AKOS015850117
• DTXSID4051669
• ANILINE, 2-CHLORO-4-(METHYLSULFONYL)-
• W-110320
• 2-chloro-4-(methylsulphonyl)aniline
• NS00024215
• 4-Amino-3-chlorofenylomethylosulfon [Polish]
• CS-0128075
• Benzenamine, 2-chloro-4-(methylsulfonyl)-
• 3-13-00-01327 (Beilstein Handbook Reference)
• F82694
• 2-chloro-4-methylsulfonyl-aniline
• 3-Chloro-4-aminophenylmethylsulfone
• BRN 2093959
• FS-4558
• BP-12646
• 13244-35-4
• A806438
• 4-Amino-3-chlorophenyl methyl sulfone
• EINECS 236-225-8
• 1-Amino-2-chloro-4-methylsulfonylbenzene
• 2-Chloro-4-Methanesulfonylaniline
• SY062676
• aniline, 2-chloro-4-methylsulphonyl-

• MDL： MFCD00152349
• Inchi： 1S/C7H8ClNO2S/c1-12(10,11)5-2-3-7(9)6(8)4-5/h2-4H,9H2,1H3
• InChI Key： VLMRGLCBIFWPGL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(C)(=O)=O)N

Computed Properties

• Exact Mass: 204.99600
• Monoisotopic Mass: 204.996427
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 68.5

Experimental Properties

• Color/Form: powder
• Density: 1.2326 (rough estimate)
• Melting Point: 191-198 °C
• Boiling Point: 400.1°C at 760 mmHg
• Flash Point: 195.8°C
• Refractive Index: 1.6000 (estimate)
• PSA: 68.54000
• LogP: 2.98770
• Solubility: Not available

2-Chloro-4-(methylsulfonyl)aniline Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39; S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Low temperature, ventilation and drying in warehouse